Cas no 5730-76-7 (Methyl 4'-aminobiphenyl-4-carboxylate)

• Product Name: Methyl 4'-aminobiphenyl-4-carboxylate
• CAS No: 5730-76-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD02628073
• CID: 386095
• PubChem ID: 737635
• Update Time: 2025-05-19

Methyl 4'-aminobiphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-amino-, methyl ester
• 4'-AMINOBIPHENYL-4-CARBOXYLIC ACID METHYL ESTER
• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate
• BB 0222491
• FT-0680248
• 4'-Amino-biphenyl-4-carboxylic acid methyl ester
• F81783
• A869715
• J-522287
• 5730-76-7
• 2X-0732
• SB80183
• methyl 4'-amino-1,1'-biphenyl-4-carboxylate
• AKOS003273039
• CS-0206132
• CHEMBL3238199
• methyl 4'-amino(1,1'-biphenyl)-4-carboxylate
• KKPVZEJEFMQVSQ-UHFFFAOYSA-N
• methyl 4-(4-aminophenyl)benzoate
• MFCD02628073
• DTXSID50353275
• SCHEMBL595996
• methyl 4'-aminobiphenyl-4-carboxylate
• Methyl 4''-aminobiphenyl-4-carboxylate
• Methyl 4'-aminobiphenyl-4-carboxylate

• MDL： MFCD02628073
• Inchi： 1S/C14H13NO2/c1-17-14(16)12-4-2-10(3-5-12)11-6-8-13(15)9-7-11/h2-9H,15H2,1H3
• InChI Key： KKPVZEJEFMQVSQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 179-182°C
• Boiling Point: 382.5℃ at 760 mmHg
• PSA: 52.32000
• LogP: 3.30360

Methyl 4'-aminobiphenyl-4-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 4'-aminobiphenyl-4-carboxylate

Methyl 4'-Aminobiphenyl-4-Carboxylate: A Comprehensive Overview

Methyl 4'-aminobiphenyl-4-carboxylate, also known by its CAS number 5730-76-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to Methyl 4'-aminobiphenyl-4-carboxylate.

The molecular structure of Methyl 4'-aminobiphenyl-4-carboxylate consists of a biphenyl ring system with an amino group at the para position on one benzene ring and a methyl ester group at the para position on the other benzene ring. This arrangement imparts the compound with interesting electronic and optical properties. Recent studies have highlighted its potential as a building block for advanced materials, particularly in the development of organic semiconductors and optoelectronic devices.

One of the most notable advancements in the study of Methyl 4'-aminobiphenyl-4-carboxylate is its role in the synthesis of two-dimensional materials. Researchers have successfully utilized this compound as a precursor for creating ultra-thin films with exceptional electrical conductivity. These films have shown promise in applications such as flexible electronics and transparent conductive coatings. The ability to tune the electronic properties of these materials by modifying the substituents on the biphenyl ring has opened new avenues for material design.

In addition to its role in materials science, Methyl 4'-aminobiphenyl-4-carboxylate has also been explored for its potential in pharmaceutical applications. Recent studies have demonstrated that derivatives of this compound exhibit bioactivity against certain enzymes involved in neurodegenerative diseases. The amino group on the biphenyl ring plays a crucial role in binding to these enzymes, making it a valuable lead compound for drug discovery efforts.

The synthesis of Methyl 4'-aminobiphenyl-4-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

Another area where Methyl 4'-aminobiphenyl-4-carboxylate has shown potential is in sensors and detection technologies. Its ability to form self-assembled monolayers on various substrates has been leveraged to create highly sensitive sensors for detecting trace amounts of analytes in complex environments. This property is particularly valuable in environmental monitoring and medical diagnostics.

Recent research has also focused on understanding the photophysical properties of Methyl 4'-aminobiphenyl-4-carboxylate. Studies have revealed that this compound exhibits strong fluorescence under certain conditions, making it a candidate for use in fluorescent labeling and imaging applications. The integration of this compound into bioimaging agents could significantly enhance our ability to visualize cellular processes at a molecular level.

In conclusion, Methyl 4'-aminobiphenyl-4-carboxylate, with its CAS number 5730-76-7, is a versatile compound with a wide range of applications across multiple disciplines. From materials science to pharmaceuticals and sensing technologies, this compound continues to be a focal point for innovative research. As our understanding of its properties deepens, we can expect even more groundbreaking applications to emerge in the coming years.